Cas no 2137960-14-4 (N-(octahydro-1H-indol-3a-yl)methanesulfonamide)

• Product Name: N-(octahydro-1H-indol-3a-yl)methanesulfonamide
• CAS No: 2137960-14-4
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 5891004
• PubChem ID: 165469621
• Update Time: 2025-10-18

N-(octahydro-1H-indol-3a-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(octahydro-1H-indol-3a-yl)methanesulfonamide
• EN300-766655
• 2137960-14-4

• Inchi： 1S/C9H18N2O2S/c1-14(12,13)11-9-5-3-2-4-8(9)10-7-6-9/h8,10-11H,2-7H2,1H3
• InChI Key： INEPUQHMTQVOIR-UHFFFAOYSA-N
• SMILES： S(C)(NC12CCCCC1NCC2)(=O)=O

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6Ų

Additional information on N-(octahydro-1H-indol-3a-yl)methanesulfonamide

N-(octahydro-1H-indol-3a-yl)methanesulfonamide: A Comprehensive Overview

N-(octahydro-1H-indol-3a-yl)methanesulfonamide (CAS No. 2137960-14-4) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promising results in several studies, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of N-(octahydro-1H-indol-3a-yl)methanesulfonamide is composed of an octahydroindole moiety linked to a methanesulfonamide group. The octahydroindole ring system is known for its biological activity, often found in natural products with diverse pharmacological properties. The methanesulfonamide group, on the other hand, is a common functional group in medicinal chemistry, often used to enhance the solubility and bioavailability of compounds.

Recent studies have explored the potential therapeutic applications of N-(octahydro-1H-indol-3a-yl)methanesulfonamide. One notable area of research is its activity as a modulator of ion channels. Ion channels play a crucial role in various physiological processes, including neuronal signaling and cardiac function. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that N-(octahydro-1H-indol-3a-yl)methanesulfonamide exhibits selective binding to specific ion channels, suggesting its potential as a therapeutic agent for neurological disorders and cardiovascular diseases.

In addition to its ion channel modulating properties, N-(octahydro-1H-indol-3a-yl)methanesulfonamide has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic value. A preclinical study conducted by researchers at the University of California (2021) found that N-(octahydro-1H-indol-3a-yl)methanesulfonamide significantly reduced inflammation in animal models of arthritis. This finding opens up new possibilities for the development of anti-inflammatory drugs based on this compound.

The pharmacokinetic properties of N-(octahydro-1H-indol-3a-yl)methanesulfonamide have also been studied to evaluate its suitability as a drug candidate. A comprehensive pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences (2023) revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug can be effectively delivered to the target site and remain active for an extended period.

Safety and toxicity assessments are critical components of drug development. Preliminary toxicology studies have shown that N-(octahydro-1H-indol-3a-yl)methanesulfonamide has a low toxicity profile at therapeutic doses. This finding is encouraging, as it suggests that the compound can be safely administered to patients without significant adverse effects. However, further long-term studies are necessary to fully understand its safety profile.

The synthesis of N-(octahydro-1H-indol-3a-yl)methanesulfonamide has been optimized to improve yield and purity. A recent paper published in the Tetrahedron Letters (2022) described an efficient synthetic route using readily available starting materials and mild reaction conditions. This synthetic method not only enhances the scalability of production but also reduces the environmental impact associated with chemical synthesis.

In conclusion, N-(octahydro-1H-indol-3a-yl)methanesulfonamide (CAS No. 2137960-14-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.